Cas no 73831-17-1 (ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate)

• Product Name: ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• CAS No: 73831-17-1
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5280280
• Update Time: 2026-03-09

ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-carboxylic acid, 7-methyl-, ethyl ester, trans- (9CI)
• ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C12H20O4/c1-3-14-11(13)10-4-5-12(8-9(10)2)15-6-7-16-12/h9-10H,3-8H2,1-2H3/t9-,10-/m0/s1
• InChI Key： JNMDUFGIQGFDSX-UWVGGRQHSA-N
• SMILES： O1C2(CC[C@H](C(OCC)=O)[C@@H](C)C2)OCC1

Additional information on ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate

Comprehensive Guide to Ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate (CAS No. 73831-17-1)

Ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate (CAS No. 73831-17-1) is a specialized organic compound widely used in fragrance synthesis, pharmaceutical intermediates, and agrochemical research. Its unique spirocyclic structure and ester functional group make it a versatile building block in organic chemistry. This article delves into its properties, applications, and relevance in modern scientific trends, addressing common queries like "spirocyclic compounds in perfumery" and "CAS 73831-17-1 uses."

The compound’s molecular formula (C₁₃H₂₀O₄) and structural features—including a 1,4-dioxaspiro[4.5]decane core—contribute to its stability and reactivity. Researchers often explore its role in green chemistry due to its potential for biodegradable derivatives, aligning with the growing demand for sustainable chemical solutions. Searches for "eco-friendly spirocyclic esters" highlight this trend.

In the fragrance industry, ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate is valued for its woody, amber-like notes. Its low volatility and compatibility with other aroma chemicals make it ideal for long-lasting perfumes. Popular queries such as "spirocyclic esters in perfumery" reflect industry interest. Meanwhile, pharmaceutical studies investigate its chiral properties for drug development, particularly in central nervous system (CNS) therapeutics.

Synthesis of this compound typically involves transesterification or cyclization reactions, with recent advancements focusing on catalyst efficiency and yield optimization. Lab professionals frequently search for "CAS 73831-17-1 synthesis protocol", underscoring its technical relevance. Analytical methods like GC-MS and NMR are critical for purity verification, a topic often tied to queries like "how to analyze spirocyclic esters."

From a commercial perspective, the compound’s niche applications drive demand in high-value chemical markets. Its patent landscape reveals innovations in flavor enhancers and controlled-release formulations. SEO trends show rising interest in "buy ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate", indicating its market traction. Regulatory compliance, especially regarding REACH and FDA guidelines, is another hot topic among buyers.

In conclusion, ethyl trans-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate exemplifies the intersection of specialty chemistry and industrial innovation. Its multifaceted roles—from fragrance design to drug discovery—make it a compound of enduring scientific and commercial interest. By addressing search trends like "applications of CAS 73831-17-1", this guide aims to bridge knowledge gaps for researchers and industry stakeholders alike.